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Cat. No.: B12419223

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the covalent labeling of cell surface

components using Biotin-PEG10-amine. As Biotin-PEG10-amine possesses a terminal

primary amine, direct labeling of cell surface proteins via their amine residues is not feasible.

Instead, this document outlines two effective two-step strategies: the labeling of cell surface

carboxyl groups and the labeling of cell surface glycans.

Introduction
Biotin-PEG10-amine is a versatile biotinylation reagent featuring a biotin moiety for high-

affinity binding to streptavidin, a long, hydrophilic polyethylene glycol (PEG) spacer to enhance

solubility and reduce steric hindrance, and a terminal primary amine for covalent conjugation.

The PEG spacer arm is particularly advantageous for cell surface labeling as it extends the

biotin molecule from the cell surface, improving its accessibility to detection reagents.

This document provides two distinct protocols for utilizing the amine reactivity of Biotin-
PEG10-amine to label cell surface molecules. The first protocol targets carboxyl groups on cell

surface proteins, while the second targets sialic acid residues on cell surface glycoproteins.
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Method 1: Labeling of Cell Surface Carboxyl Groups
This method involves the activation of carboxyl groups (-COOH) on aspartic acid and glutamic

acid residues of cell surface proteins using a carbodiimide (EDC) and an N-hydroxysuccinimide

ester (Sulfo-NHS). The activated carboxyl groups then readily react with the primary amine of

Biotin-PEG10-amine to form a stable amide bond.[1][2][3][4]

Experimental Workflow: Carboxyl Group Labeling
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excess reagents

 

Click to download full resolution via product page

Caption: Workflow for labeling cell surface carboxyl groups.

Protocol: Labeling Cell Surface Carboxyl Groups
Materials:
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Cells in suspension or adherent

Biotin-PEG10-amine

1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

N-hydroxysulfosuccinimide (Sulfo-NHS)

Activation Buffer: 0.1 M MES, 0.15 M NaCl, pH 5.0-6.0 (amine and carboxyl-free)

Labeling Buffer: Phosphate-Buffered Saline (PBS), pH 7.2-8.0

Quenching Buffer: 100 mM Tris-HCl or 100 mM Glycine in PBS, pH 7.5

Wash Buffer: PBS

Procedure:

Cell Preparation:

For adherent cells, wash the cell monolayer twice with ice-cold PBS.

For cells in suspension, pellet the cells by centrifugation and wash twice with ice-cold

PBS. Resuspend cells at a concentration of 1-25 x 10^6 cells/mL in Activation Buffer.

Activation of Carboxyl Groups:

Prepare a fresh solution of EDC and Sulfo-NHS in Activation Buffer. A common starting

concentration is 5 mM EDC and 10 mM Sulfo-NHS.

Add the EDC/Sulfo-NHS solution to the cells.

Incubate for 15 minutes at room temperature with gentle mixing.[1]

Washing:

Pellet the cells by centrifugation (for suspension cells) or aspirate the solution (for

adherent cells).
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Wash the cells twice with ice-cold Activation Buffer (a slightly higher pH of 6.5 can be used

for this wash step) to remove excess EDC and Sulfo-NHS.

Biotinylation:

Dissolve Biotin-PEG10-amine in Labeling Buffer (PBS, pH 7.2-8.0) to a final

concentration of 1-5 mM.

Resuspend the cell pellet in the Biotin-PEG10-amine solution or add the solution to the

adherent cells.

Incubate for 30 minutes to 2 hours at room temperature.

Quenching:

Pellet the cells and resuspend in Quenching Buffer, or add Quenching Buffer directly to the

adherent cells.

Incubate for 5-10 minutes at room temperature to quench any unreacted activated

carboxyl groups and excess Biotin-PEG10-amine.

Final Washing:

Wash the cells three times with ice-cold PBS to remove any non-covalently bound biotin

reagent.

The biotinylated cells are now ready for downstream applications.

Quantitative Data Summary
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Parameter Recommended Range Reference

Cell Concentration 1-25 x 10^6 cells/mL

EDC Concentration 2-70 mM

Sulfo-NHS Concentration 5-140 mM

Biotin-PEG10-amine Conc. 1-5 mM General Recommendation

Activation pH 5.0 - 6.0

Biotinylation pH 7.2 - 8.0

Incubation Time
15 min (Activation), 30-120 min

(Biotinylation)

Incubation Temperature Room Temperature General Recommendation

Method 2: Labeling of Cell Surface Glycans
This method targets sialic acid residues on cell surface glycoproteins. A mild oxidation step with

sodium periodate generates aldehydes on the sugar rings. These aldehydes can then be

labeled with Biotin-PEG10-amine through a reductive amination reaction, forming a stable

secondary amine linkage.

Experimental Workflow: Glycan Labeling
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Cell Preparation

Oxidation of Glycans

Biotinylation (Reductive Amination)

Quenching & Washing

Wash cells with
ice-cold PBS
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and a reducing agent (e.g., NaBH3CN)

 

Quench reaction with an
amine-containing buffer
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Wash cells to remove
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Caption: Workflow for labeling cell surface glycans.

Protocol: Labeling Cell Surface Glycans
Materials:

Cells in suspension or adherent
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Biotin-PEG10-amine

Sodium periodate (NaIO4)

Sodium cyanoborohydride (NaBH3CN) or other suitable reducing agent

Oxidation Buffer: PBS, pH 6.5-7.4

Labeling Buffer: PBS, pH 6.0-7.0

Quenching Buffer: 100 mM Tris-HCl or 100 mM Glycine in PBS, pH 7.5

Wash Buffer: PBS

Procedure:

Cell Preparation:

Wash adherent or suspension cells twice with ice-cold PBS, pH 7.4.

Oxidation of Glycans:

Prepare a fresh solution of 1-2 mM sodium periodate in ice-cold Oxidation Buffer.

Resuspend cells in the sodium periodate solution or add it to the adherent cell layer.

Incubate on ice for 15-30 minutes in the dark.

Quenching the Oxidation:

Quench the periodate by adding glycerol to a final concentration of 1 mM and incubate for

5 minutes on ice.

Wash the cells three times with ice-cold PBS to remove residual periodate and glycerol.

Biotinylation (Reductive Amination):

Prepare a solution of 1-5 mM Biotin-PEG10-amine in Labeling Buffer.
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Prepare a fresh solution of a reducing agent, such as 20 mM sodium cyanoborohydride, in

the Labeling Buffer.

Resuspend the cells in the Biotin-PEG10-amine solution.

Add the reducing agent to the cell suspension.

Incubate for 1-2 hours at room temperature with gentle agitation.

Quenching:

Quench the reaction by adding Quenching Buffer and incubating for 10 minutes at room

temperature.

Final Washing:

Wash the cells three times with ice-cold PBS to remove excess reagents.

The biotinylated cells are now ready for downstream applications.

Quantitative Data Summary
Parameter Recommended Range Reference

Cell Concentration 1-25 x 10^6 cells/mL

Sodium Periodate Conc. 1-2 mM

Biotin-PEG10-amine Conc. 1-5 mM General Recommendation

Reducing Agent Conc.
20 mM (Sodium

Cyanoborohydride)
General Recommendation

Oxidation pH 6.5 - 7.4

Biotinylation pH 6.0 - 7.0 General Recommendation

Incubation Time
15-30 min (Oxidation), 60-120

min (Biotinylation)

Incubation Temperature
4°C (Oxidation), Room

Temperature (Biotinylation)
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Downstream Applications
Cells labeled with Biotin-PEG10-amine can be used in a variety of applications, including:

Flow Cytometry: Labeled cells can be detected using fluorescently-conjugated streptavidin.

Fluorescence Microscopy: Visualize the distribution of labeled proteins or glycans on the cell

surface.

Affinity Purification: Labeled cell surface components can be isolated from cell lysates using

streptavidin-conjugated beads for subsequent analysis by mass spectrometry or Western

blotting.

Cell Adhesion Studies: Investigate the role of specific cell surface molecules in cell-cell or

cell-matrix interactions.

Troubleshooting
Low Labeling Efficiency:

Ensure all buffers are free of extraneous amines or carboxyl groups that can compete with

the reaction.

Optimize the concentration of labeling reagents and incubation times.

Confirm the pH of all buffers is within the optimal range for each reaction step.

For glycan labeling, ensure the cells express sufficient levels of sialic acids.

High Cell Death:

Minimize incubation times with EDC/Sulfo-NHS and sodium periodate.

Perform all steps on ice where indicated to maintain cell viability.

Ensure the concentration of reagents is not excessively high.

High Background:
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Ensure thorough washing to remove all non-covalently bound biotin.

Include a quenching step to block any remaining reactive sites.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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